Cas no 1555667-91-8 (5-Chloro-4-fluoro-2-methoxy-benzoic acid)

• Product Name: 5-Chloro-4-fluoro-2-methoxy-benzoic acid
• CAS No: 1555667-91-8
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD28640400
• CID: 5066131
• PubChem ID: 84040385
• Update Time: 2025-11-05

5-Chloro-4-fluoro-2-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-fluoro-2-methoxy-benzoic acid
• 5-chloro-4-fluoro-2-methoxybenzoic acid

• MDL： MFCD28640400
• Inchi： 1S/C8H6ClFO3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： BSYFUUVHTCUXKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)O)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-4-fluoro-2-methoxy-benzoic acid

Comprehensive Overview of 5-Chloro-4-fluoro-2-methoxy-benzoic Acid (CAS No. 1555667-91-8): Structure, Properties, and Emerging Applications

5-Chloro-4-fluoro-2-methoxy-benzoic acid (CAS No. 1555667-91-8) is a substituted aromatic carboxylic acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical development. This compound belongs to the broader class of benzene derivatives with multiple heteroatom substitutions, specifically featuring a chlorine atom at the para position (C-4), a fluorine atom at the meta position (C-3), and a methoxy group at the ortho position (C-2) relative to the carboxylic acid functionality. The unique combination of these substituents imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery programs targeting various biological pathways.

The molecular structure of 5-chloro-4-fluoro-2-methoxy-benzoic acid exhibits a conjugated π-electron system that enhances its solubility characteristics in polar solvents while maintaining sufficient lipophilicity for membrane permeability. Recent studies have demonstrated that such substitution patterns can modulate hydrogen bonding capabilities and pKa values, which are critical parameters in optimizing drug absorption and distribution profiles. The presence of both electron-withdrawing (fluorine) and electron-donating (methoxy) groups creates an asymmetric charge distribution across the aromatic ring, influencing intermolecular interactions with biological targets.

In terms of synthetic accessibility, this compound can be prepared through selective halogenation and alkylation reactions starting from simple aromatic precursors. Modern synthetic methodologies emphasize atom economy and green chemistry principles, aligning with current industry standards for sustainable pharmaceutical manufacturing. The versatility of this scaffold has been exploited in combinatorial chemistry approaches to generate diverse analog libraries for high-throughput screening campaigns.

Pharmacological research has identified several promising applications for compounds containing this core structure. Notably, derivatives of 5-chloro-substituted benzoic acids have shown activity against inflammatory pathways by modulating cyclooxygenase (COX) isoenzymes. The dual substitution pattern appears to enhance selectivity between COX-1 and COX-2 isoforms compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This property could potentially reduce gastrointestinal side effects associated with long-term NSAID use.

Recent investigations into cancer therapeutics have revealed that certain analogs exhibit antiproliferative effects against various tumor cell lines through induction of apoptosis pathways. The fluorinated aromatic system appears to interact favorably with key regulatory proteins involved in cell cycle control mechanisms. Additionally, computational docking studies suggest that these compounds may act as competitive inhibitors of specific kinases implicated in oncogenic signaling cascades.

The development of new imaging agents has also benefited from this chemical framework. Fluorinated aromatic compounds are well-established in positron emission tomography (PET) tracer design due to their favorable radiolabeling properties with ^{18}F isotopes. Preliminary studies indicate that derivatives containing both fluorine and methoxy groups demonstrate enhanced brain penetration compared to conventional PET tracers, opening possibilities for improved neuroimaging applications.

In material science applications, the unique electronic properties of this compound make it suitable as a building block for organic electronics. When incorporated into conjugated polymer systems, the substituent pattern influences charge transport characteristics through modulation of bandgap energies. This has potential implications for next-generation optoelectronic devices such as organic photovoltaics or light-emitting diodes.

The environmental fate and biodegradation pathways of this compound are currently under investigation by environmental chemists studying persistent organic pollutants (POPs). Early findings suggest that while the chlorinated fluorinated structure confers stability against microbial degradation, certain enzymatic systems can initiate partial hydrolysis under controlled conditions. These insights are crucial for assessing potential ecological impacts during industrial use or accidental release scenarios.

In analytical chemistry contexts, this compound serves as an important reference standard for developing detection methods using advanced spectroscopic techniques such as two-dimensional nuclear magnetic resonance (NMR) or high-resolution mass spectrometry (HRMS). Its well-defined spectral characteristics make it particularly useful for calibrating instruments used in metabolomics studies or forensic toxicology screening panels.

Ongoing research continues to explore novel applications through structural modifications of the core scaffold. Current projects include evaluating its potential as a metal chelator in heavy metal detoxification therapies and investigating its role as a ligand in supramolecular chemistry systems designed for controlled drug delivery applications.

The pharmacokinetic profile of compounds containing this structure is being optimized through rational design strategies focusing on improving metabolic stability while maintaining target specificity. Computational modeling approaches predict favorable oral bioavailability when combined with appropriate prodrug strategies that enhance intestinal permeability without compromising therapeutic efficacy.

In conclusion, the unique combination of functional groups present in 5-chloro-substituted benzoic acids positions them as versatile platforms across multiple scientific disciplines including medicinal chemistry, materials science, and environmental analysis. Continued exploration into their fundamental properties promises to unlock new applications while deepening our understanding of structure-property relationships in complex organic molecules.